Cas no 3552-64-5 (2-[(morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one)

• Product Name: 2-[(morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one
• CAS No: 3552-64-5
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• MDL: MFCD02930985
• CID: 2823558
• PubChem ID: 135399149
• Update Time: 2025-11-01

2-[(morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[(morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one
• AKOS001042174
• EU-0079572
• EN300-06769
• HMS1748M11
• AR-434/41599876
• CHEMBL1568708
• Maybridge3_000946
• HMS3365F11
• 2-(MORPHOLIN-4-YLMETHYL)-3H-QUINAZOLIN-4-ONE
• HMS1433K22
• SMR000370102
• Oprea1_330455
• IDI1_012333
• MS-3180
• MLS000759951
• 2-(morpholin-4-ylmethyl)quinazolin-4-ol
• 2-(4-morpholinylmethyl)-4-quinazolinol
• 3552-64-5
• 2-(morpholin-4-ylmethyl)-3,4-dihydroquinazolin-4-one
• MFCD02930985
• SR-01000501163-1
• SR-01000641551-1
• G32848
• DTXSID20352497
• CS-0220477
• STK143189
• SR-01000501163
• Oprea1_842252
• 2-(Morpholinomethyl)quinazolin-4(3H)-one
• SCHEMBL348647
• CCG-52307
• 2-(morpholinomethyl)-4(3H)-quinazolinone
• Z44499001
• STL138715
• AKOS005405715
• 2-(morpholin-4-ylmethyl)quinazolin-4(3H)-one
• HMS2637G08
• DAA55264
• DTXCID40303562

• MDL： MFCD02930985
• Inchi： 1S/C13H15N3O2/c17-13-10-3-1-2-4-11(10)14-12(15-13)9-16-5-7-18-8-6-16/h1-4H,5-9H2,(H,14,15,17)
• InChI Key： RXDXFLNNVDAKDC-UHFFFAOYSA-N
• SMILES： O1CCN(CC2=NC3C=CC=CC=3C(N2)=O)CC1

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.9Ų

Additional information on 2-[(morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one

2-[(Morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one: A Comprehensive Overview

2-[(Morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one is a compound with the CAS number 3552-64-5, which has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of dihydroquinazolinones, which are known for their versatility in various chemical reactions and their role as intermediates in drug discovery.

The molecular structure of 2-[(Morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one is characterized by a quinazolinone core with a morpholine substituent attached via a methylene group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under mild reaction conditions. For instance, researchers have demonstrated that 2-[(Morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one can be efficiently converted into more complex structures through nucleophilic aromatic substitution or Michael addition reactions. These transformations are not only efficient but also environmentally friendly, aligning with the growing trend toward sustainable chemical synthesis.

In terms of biological activity, recent investigations have revealed that 2-[(Morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one exhibits moderate inhibitory effects against several protein kinases, making it a promising lead compound for anticancer drug development. Furthermore, its morpholine moiety has been shown to enhance solubility and bioavailability, which are critical factors in drug design.

The synthesis of 2-[(Morpholin-4-yl)methyl]-3,4-dihydroquinazolin-4-one typically involves a multi-step process that begins with the preparation of the quinazolinone core. This is followed by the introduction of the morpholine substituent through either alkylation or coupling reactions. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and purity while minimizing waste.

From an industrial perspective, 2-[(Morpholin-4-yl)methyl]-3,4-dihydroquinazolinone (CAS No: 35526) has found applications in both pharmaceuticals and agrochemicals due to its stability and reactivity. Its use as an intermediate in the synthesis of herbicides and insecticides has been particularly noteworthy, although further studies are required to fully exploit its potential in these areas.

In conclusion, 2-(morpholino-methylene)-dihydroquinazoline derivative (CAS No: 35526) represents a versatile platform for chemical innovation. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological properties, this compound is poised to play a pivotal role in future drug discovery and materials science.